Cas no 2228658-59-9 (2-(2-chloro-5-fluorophenyl)cyclopropylmethanamine)

• Product Name: 2-(2-chloro-5-fluorophenyl)cyclopropylmethanamine
• CAS No: 2228658-59-9
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 6307491
• PubChem ID: 165637516
• Update Time: 2025-10-29

2-(2-chloro-5-fluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-fluorophenyl)cyclopropylmethanamine
• 2228658-59-9
• [2-(2-chloro-5-fluorophenyl)cyclopropyl]methanamine
• EN300-1993745

• Inchi： 1S/C10H11ClFN/c11-10-2-1-7(12)4-9(10)8-3-6(8)5-13/h1-2,4,6,8H,3,5,13H2
• InChI Key： SRXNWDLZCYHQSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1CC1CN)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-chloro-5-fluorophenyl)cyclopropylmethanamine

2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine: A Comprehensive Overview

2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine (CAS No. 2228658-59-9) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a cyclopropyl group attached to a methanamine moiety, which is further connected to a phenyl ring substituted with chlorine and fluorine atoms. This combination of functional groups and substituents endows the compound with distinct chemical and biological characteristics.

The cyclopropyl group in 2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine is known for its strained ring system, which can influence the compound's reactivity and stability. The presence of chlorine and fluorine substituents on the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. These features make the compound a valuable substrate for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of cyclopropyl-containing compounds in medicinal chemistry. For instance, research has shown that cyclopropane rings can enhance drug absorption and bioavailability due to their unique pharmacokinetic profiles. In the case of 2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine, the combination of a cyclopropyl group with an amine moiety may offer opportunities for designing molecules with improved pharmacodynamic properties.

The synthesis of 2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine involves a series of well-established organic reactions. The starting material typically includes a chlorinated or fluorinated aromatic compound, which undergoes coupling reactions to introduce the cyclopropyl group. Subsequent steps may involve nucleophilic substitution or addition reactions to attach the methanamine moiety. The optimization of these reaction conditions is crucial for achieving high yields and purity.

From a biological standpoint, cyclopropyl-containing compounds have been explored for their potential as inhibitors of various enzymes and receptors. For example, recent research has demonstrated that certain cyclopropane derivatives can act as potent inhibitors of kinase enzymes, which are implicated in numerous disease states, including cancer and inflammatory disorders. While specific data on 2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine are not yet available, its structural features suggest that it could be a promising candidate for further biological evaluation.

In terms of physical properties, cyclopropyl-containing compounds generally exhibit lower melting points compared to their non-strained counterparts due to weaker intermolecular forces. However, the presence of electron-withdrawing groups like chlorine and fluorine can increase the compound's stability under certain conditions. The solubility profile of 2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine is also an important consideration for its potential use in drug delivery systems.

The development of novel synthetic routes for cyclopropyl-containing compounds remains an active area of research. For instance, transition metal-catalyzed cyclopropanation reactions have emerged as powerful tools for constructing cyclopropane rings with high efficiency and selectivity. These methods could be particularly useful for synthesizing complex molecules like 2-(2-Chloro-5-Fluorophenyl)cyclopropylmethanamine, enabling researchers to explore its full potential in various applications.

Looking ahead, the integration of computational chemistry techniques with experimental studies could provide deeper insights into the properties and behavior of cyclopropyl-containing compounds like CAS No. 2228658-59-9. Computational models can help predict the compound's interactions with biological targets, guiding experimental efforts toward more promising candidates. Additionally, advancements in high-throughput screening technologies could accelerate the evaluation of such compounds in preclinical models.

In conclusion, cyclopropylethanamine derivatives, including CAS No. 2228658-59-9, represent a class of compounds with significant potential in drug discovery and development. Their unique structural features and chemical properties make them valuable tools for exploring novel therapeutic strategies. As research continues to uncover new insights into their synthesis, biology, and applications, these compounds are poised to play an increasingly important role in advancing modern medicine.